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Compound of Interest

Compound Name: Picrolonic acid

Cat. No.: B147441

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic
properties of picrolonic acid (3-methyl-4-nitro-1-(p-nitrophenyl)-5-pyrazolone), a compound of
significant interest in analytical chemistry and drug development. This document details its
infrared (IR), nuclear magnetic resonance (NMR), and ultraviolet-visible (UV-Vis) spectroscopic
data, along with detailed experimental protocols and a schematic for its synthesis.

Chemical Structure and Properties

Picrolonic acid is a yellow crystalline solid with the molecular formula C10HsN4Os and a
molecular weight of 264.19 g/mol . It is sparingly soluble in water but soluble in alcohol.[1] Its
structure, characterized by a pyrazolone core with a methyl group and two nitro-substituted
phenyl rings, is the basis for its unique spectroscopic signature.

Spectroscopic Data

The following sections present the key spectroscopic data for picrolonic acid in a structured
format to facilitate analysis and comparison.

Infrared (IR) Spectroscopy

The IR spectrum of picrolonic acid exhibits characteristic absorption bands corresponding to
its various functional groups. The data presented in Table 1 is based on typical IR absorption
ranges for the functional groups present in the molecule.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b147441?utm_src=pdf-interest
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/product/b147441?utm_src=pdf-body
http://www.druglead.com/cds/picrolonic-acid.html
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Predicted Infrared (IR) Spectral Data of Picrolonic Acid

Wavenumber (cm~?) Intensity Assignment

~3100-3000 Medium Aromatic C-H Stretch
~2950-2850 Weak Aliphatic C-H Stretch (CHs)
~1710-1680 Strong C=0 Stretch (Pyrazolone ring)
~1600-1585 Medium-Strong Aromatic C=C Stretch
~1550-1500 Strong Asymmetric NO2 Stretch
~1500-1400 Medium Aromatic C=C Stretch
~1350-1300 Strong Symmetric NOz Stretch
~1300-1200 Medium C-N Stretch

C-H Out-of-plane Bending (p-
~850 Strong ) )
disubstituted benzene)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Precise experimental NMR data for picrolonic acid is not readily available in the public
domain. Therefore, the following tables provide predicted *H and 3C NMR chemical shifts.
These predictions are based on the analysis of its chemical structure and comparison with
similar compounds, such as 1-(4-nitrophenyl)-3-methyl-5-pyrazolone.[2]

Table 2: Predicted *H NMR Spectral Data of Picrolonic Acid
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Chemical Shift (5,

Multiplicity Integration Assignment

ppm)
~2.3 Singlet 3H -CHs
~5.9 Singlet 1H -CH-NO:2

Aromatic H (ortho to
~8.0 Doublet 2H

NO2)

Aromatic H (meta to
~8.4 Doublet 2H

NO2)

Table 3: Predicted 13C NMR Spectral Data of Picrolonic Acid

Chemical Shift (6, ppm) Assighment
~15 -CHs

~85 -CH-NO2

~120 Aromatic CH
~125 Aromatic CH
~145 Aromatic C-NOz2
~148 Aromatic C-N
~155 C=N

~160 Cc=0

~165 C-CHs

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of picrolonic acid reveals characteristic absorption bands that are

sensitive to the ionization state of the molecule.

Table 4: UV-Vis Spectral Data of Picrolonic Acid
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Form Amax (nm) Solvent Conditions

Solvents of low to intermediate

Nonionized 322 _

polarity

Solvents of low to intermediate
Anionic 355 polarity in the presence of a

base

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
Instrument-specific parameters may require optimization.

Infrared (IR) Spectroscopy

o Sample Preparation: A small amount of dry picrolonic acid is finely ground with potassium
bromide (KBr) powder in a mortar and pestle. The mixture is then pressed into a thin,
transparent pellet using a hydraulic press.

e Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used.

o Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1. A
background spectrum of the KBr pellet is recorded and automatically subtracted from the
sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of picrolonic acid is dissolved in 0.5-0.7 mL of
a deuterated solvent (e.g., DMSO-ds or CDCIs) in a standard 5 mm NMR tube.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
o Data Acquisition:

o 'H NMR: A standard one-pulse sequence is used to acquire the proton spectrum.
Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.
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o 13C NMR: A proton-decoupled pulse sequence is used to acquire the carbon spectrum to
simplify the spectrum to single lines for each unique carbon atom. Chemical shifts are
referenced to the solvent peak or TMS.

Ultraviolet-Visible (UV-Vis) Spectroscopy

o Sample Preparation: A stock solution of picrolonic acid is prepared in a suitable solvent
(e.g., ethanol or a buffer of known pH). Serial dilutions are made to obtain concentrations
that result in absorbance values within the linear range of the instrument (typically 0.1-1.0).

¢ Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

o Data Acquisition: The absorbance spectrum is recorded over a wavelength range of
approximately 200-600 nm. A cuvette containing the pure solvent is used as a blank to zero
the instrument.

Synthesis Pathway

Picrolonic acid is synthesized via the nitration of 1-(4-nitrophenyl)-3-methyl-5-pyrazolone. The
precursor itself is synthesized through the condensation of ethyl acetoacetate and p-
nitrophenylhydrazine. The following diagram illustrates the logical workflow of this synthesis.

Ve
p-Nitrophenylhydrazine

Ethyl Acetoacetate Condensation

Precursor Synthesis

/)

Final Product Synthesis

Nitrating Agent Nitration Picrolonic Acid
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Caption: Logical workflow for the synthesis of Picrolonic Acid.

Experimental Workflow for Spectroscopic Analysis

The following diagram outlines a typical experimental workflow for the complete spectroscopic
characterization of a synthesized batch of picrolonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Picrolonic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147441#spectroscopic-data-ir-nmr-uv-vis-of-
picrolonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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